Cas no 1805945-06-5 (Ethyl 5-bromomethyl-3-cyano-2-(trifluoromethyl)benzoate)

Ethyl 5-bromomethyl-3-cyano-2-(trifluoromethyl)benzoate is a versatile synthetic intermediate used in organic and pharmaceutical chemistry. Its structure features a reactive bromomethyl group, a cyano substituent, and a trifluoromethyl group, enabling diverse functionalization pathways. The bromomethyl moiety facilitates nucleophilic substitution reactions, while the electron-withdrawing cyano and trifluoromethyl groups enhance reactivity in electrophilic aromatic substitutions or cross-coupling reactions. This compound is particularly valuable in the synthesis of fluorinated heterocycles and bioactive molecules due to its trifluoromethyl group, which improves metabolic stability and lipophilicity. Its ester functionality also allows for further derivatization, making it a useful building block for drug discovery and agrochemical applications.
Ethyl 5-bromomethyl-3-cyano-2-(trifluoromethyl)benzoate structure
1805945-06-5 structure
Product Name:Ethyl 5-bromomethyl-3-cyano-2-(trifluoromethyl)benzoate
CAS No:1805945-06-5
MF:C12H9BrF3NO2
MW:336.104573011398
CID:4947958
Update Time:2025-06-09

Ethyl 5-bromomethyl-3-cyano-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-bromomethyl-3-cyano-2-(trifluoromethyl)benzoate
    • Inchi: 1S/C12H9BrF3NO2/c1-2-19-11(18)9-4-7(5-13)3-8(6-17)10(9)12(14,15)16/h3-4H,2,5H2,1H3
    • InChI Key: HHDWOMIUOABJML-UHFFFAOYSA-N
    • SMILES: BrCC1C=C(C#N)C(C(F)(F)F)=C(C(=O)OCC)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 377
  • XLogP3: 3.3
  • Topological Polar Surface Area: 50.1

Ethyl 5-bromomethyl-3-cyano-2-(trifluoromethyl)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015017531-250mg
Ethyl 5-bromomethyl-3-cyano-2-(trifluoromethyl)benzoate
1805945-06-5 97%
250mg
499.20 USD 2021-06-18
Alichem
A015017531-500mg
Ethyl 5-bromomethyl-3-cyano-2-(trifluoromethyl)benzoate
1805945-06-5 97%
500mg
815.00 USD 2021-06-18
Alichem
A015017531-1g
Ethyl 5-bromomethyl-3-cyano-2-(trifluoromethyl)benzoate
1805945-06-5 97%
1g
1,475.10 USD 2021-06-18

Additional information on Ethyl 5-bromomethyl-3-cyano-2-(trifluoromethyl)benzoate

Comprehensive Overview of Ethyl 5-bromomethyl-3-cyano-2-(trifluoromethyl)benzoate (CAS No. 1805945-06-5)

Ethyl 5-bromomethyl-3-cyano-2-(trifluoromethyl)benzoate (CAS No. 1805945-06-5) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its trifluoromethyl and cyano functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its unique structural features, including the bromomethyl moiety, make it a versatile building block for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like Ethyl 5-bromomethyl-3-cyano-2-(trifluoromethyl)benzoate has surged due to their enhanced metabolic stability and lipophilicity, which are crucial for developing next-generation therapeutics. Researchers frequently search for "trifluoromethyl benzoate derivatives" or "bromomethyl cyanobenzene applications" to explore its potential in kinase inhibitors and antiviral agents. The compound’s CAS No. 1805945-06-5 is often referenced in patent literature, highlighting its role in innovative drug formulations.

The synthesis of Ethyl 5-bromomethyl-3-cyano-2-(trifluoromethyl)benzoate involves multi-step organic reactions, including esterification and halogenation. Its cyano group offers reactivity for further functionalization, while the trifluoromethyl group contributes to electron-withdrawing effects, influencing molecular interactions. These properties align with current trends in "green chemistry" and "sustainable synthesis," as industries seek eco-friendly routes to complex intermediates.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing CAS No. 1805945-06-5. Purity and stability studies are critical, given its sensitivity to light and moisture. FAQs like "how to store bromomethyl benzoate derivatives" or "cyano-trifluoromethyl compound stability" reflect user concerns about handling and storage conditions, which are addressed through inert atmosphere packaging and desiccants.

Beyond pharmaceuticals, Ethyl 5-bromomethyl-3-cyano-2-(trifluoromethyl)benzoate finds niche applications in material science, particularly in designing liquid crystals and organic semiconductors. Its electron-deficient aromatic system makes it valuable for optoelectronic devices, a topic trending in "advanced organic materials" research. Collaborations between academia and industry continue to explore its potential, driven by queries like "trifluoromethyl benzoate in OLEDs."

Regulatory compliance and safety data for CAS No. 1805945-06-5 are meticulously documented, ensuring adherence to global chemical standards. While not classified as hazardous, best practices recommend PPE during handling. Searches for "MSDS of ethyl 5-bromomethyl benzoate" underscore the importance of transparency in chemical safety information.

In summary, Ethyl 5-bromomethyl-3-cyano-2-(trifluoromethyl)benzoate exemplifies the intersection of synthetic chemistry and applied sciences. Its relevance to "drug discovery," "material innovation," and "green synthesis" positions it as a compound of enduring scientific and industrial interest.

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